Cas no 946204-48-4 (3-fluoro-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide)

• Product Name: 3-fluoro-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide
• CAS No: 946204-48-4
• MF: C₁₇H₁₄F₂N₂O₂S₂
• MW: 380.432068347931
• CID: 5513665
• Update Time: 2025-06-26

3-fluoro-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-fluoro-N-[2-[2-(3-fluorophenyl)-4-thiazolyl]ethyl]-
• 3-fluoro-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide

• Inchi： 1S/C17H14F2N2O2S2/c18-13-4-1-3-12(9-13)17-21-15(11-24-17)7-8-20-25(22,23)16-6-2-5-14(19)10-16/h1-6,9-11,20H,7-8H2
• InChI Key： JCHLYQVPJBDGQH-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CSC(C3=CC=CC(F)=C3)=N2)(=O)=O)=CC=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-fluoro-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide

3-Fluoro-N-{2-[2-(3-Fluorophenyl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 946204-48-4, commonly referred to as 3-fluoro-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide, is a highly specialized organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a fluorobenzene ring and a thiazole moiety. The presence of these functional groups contributes to its diverse chemical properties and potential biological activities.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to act as bioisosteres of carboxylic acids and other functional groups. This property makes them valuable in the development of drugs targeting various therapeutic areas, including inflammation, cancer, and infectious diseases. The thiazole ring, a heterocyclic structure, is also known for its role in enhancing the pharmacokinetic properties of molecules, such as improving solubility and bioavailability.

The synthesis of 3-fluoro-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide involves a multi-step process that typically includes the formation of the thiazole ring followed by coupling reactions to introduce the sulfonamide group. Researchers have explored various methodologies to optimize this synthesis, including the use of microwave-assisted reactions and catalytic systems to improve yield and purity. These advancements have been documented in recent publications, underscoring the compound's potential for large-scale production in pharmaceutical settings.

In terms of applications, this compound has shown promise in preclinical studies as a potential modulator of key biological targets. For instance, its ability to inhibit certain enzymes involved in inflammatory pathways has made it a candidate for anti-inflammatory drug development. Additionally, the compound's structure suggests potential interactions with G-protein coupled receptors (GPCRs), which are critical targets in treating conditions such as hypertension and neurodegenerative diseases.

From an environmental perspective, understanding the degradation pathways of 3-fluoro-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide is crucial for assessing its ecological impact. Recent research has focused on identifying microbial degradation mechanisms and photodegradation processes under simulated environmental conditions. These studies aim to ensure that the compound can be safely utilized without posing risks to ecosystems.

In conclusion, 3-fluoro-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide (CAS No. 946204-48-4) represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique chemical structure, combined with advancements in synthetic methodologies and biological evaluations, positions it as a promising candidate for future therapeutic interventions. Continued research into its properties will undoubtedly unlock further potential uses and contribute to the broader field of medicinal chemistry.